Cas no 2227854-41-1 (rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid)

• Product Name: rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid
• CAS No: 2227854-41-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6202339
• PubChem ID: 165586397
• Update Time: 2025-05-22

rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid
• 2227854-41-1
• EN300-1541075
• rac-5-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}pentanoic acid

• Inchi： 1S/C28H34N2O5/c31-26(32)16-8-9-17-29-27(33)23-14-2-1-3-15-25(23)30-28(34)35-18-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-7,10-13,23-25H,1-3,8-9,14-18H2,(H,29,33)(H,30,34)(H,31,32)/t23-,25+/m1/s1
• InChI Key： CBICVCSVJZBDHL-NOZRDPDXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCCC[C@H]1C(NCCCCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid

Racemic 5-{(1R,2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic Acid: A Comprehensive Overview

CAS No. 2227854-41-1 refers to the compound known as racemic 5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid. This compound is a complex organic molecule with significant potential in the field of drug discovery and development. The name itself is a testament to its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cycloheptyl ring, and a pentanoic acid moiety. The stereochemistry of the molecule is defined by the (1R,2S) configuration of the cycloheptyl group, which plays a crucial role in its biological activity and pharmacokinetic properties.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. In this compound, the Fmoc group is attached to an amino group on the cycloheptyl ring, which is further connected to a formamide moiety. This arrangement suggests that the compound may have applications in peptide-based drug design or as a precursor for more complex molecules. The pentanoic acid moiety at the end of the molecule adds another layer of functionality, potentially influencing solubility and bioavailability.

Recent studies have highlighted the importance of stereochemistry in drug design. The (1R,2S) configuration of the cycloheptyl group in this compound is likely to influence its interaction with biological targets, such as enzymes or receptors. Stereoisomers often exhibit different pharmacological profiles, and understanding these differences is critical for optimizing drug candidates. Research into similar compounds has shown that subtle changes in stereochemistry can lead to significant variations in potency and selectivity.

The synthesis of this compound involves multiple steps, including the formation of the Fmoc group, cyclization to form the cycloheptyl ring, and coupling reactions to assemble the entire molecule. Advanced techniques such as microwave-assisted synthesis or automated peptide synthesis may be employed to streamline the process and improve yield. The use of chiral catalysts or resolution techniques would be essential to ensure the correct stereochemistry is maintained throughout the synthesis.

In terms of biological activity, this compound may exhibit potential as an inhibitor of certain enzymes or as a modulator of receptor activity. Preclinical studies would be required to evaluate its efficacy and safety profile. Given its structural complexity and functional groups, it could serve as a lead compound for further optimization in drug discovery programs targeting various therapeutic areas.

The application of computational chemistry tools has greatly enhanced our ability to predict the properties of such compounds. Molecular modeling can provide insights into the binding interactions between this compound and its target proteins, aiding in rational drug design. Additionally, machine learning algorithms are increasingly being used to predict pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME), which are critical for determining drug-like properties.

In conclusion, racemic 5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid (CAS No. 2227854-41-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and stereochemistry offer opportunities for developing novel therapeutic agents with improved efficacy and safety profiles.